![molecular formula C15H17N3O3S B5868013 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide](/img/structure/B5868013.png)
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. MMB-2201 is a potent agonist of the cannabinoid receptors CB1 and CB2, which are involved in a wide range of physiological processes, including pain, inflammation, and mood regulation.
Mechanism of Action
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 acts as a potent agonist of the cannabinoid receptors CB1 and CB2. Activation of these receptors leads to a wide range of physiological effects, including pain relief, anti-inflammatory effects, and mood regulation.
Biochemical and Physiological Effects:
This compound-2201 has been shown to have a wide range of biochemical and physiological effects, including:
1. Activation of CB1 and CB2 receptors: this compound-2201 acts as a potent agonist of these receptors, leading to a wide range of physiological effects.
2. Pain relief: this compound-2201 has been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
3. Anti-inflammatory effects: this compound-2201 has been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.
4. Mood regulation: this compound-2201 has been shown to affect mood, which could make it useful in the treatment of mood disorders such as depression and anxiety.
Advantages and Limitations for Lab Experiments
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has several advantages and limitations for lab experiments. Some of the advantages include:
1. Potent agonist: this compound-2201 is a potent agonist of the cannabinoid receptors CB1 and CB2, making it useful for studying the effects of cannabinoid receptor activation.
2. Wide range of effects: this compound-2201 has a wide range of effects, making it useful for studying the physiological processes involved in pain, inflammation, and mood regulation.
Some of the limitations of this compound-2201 for lab experiments include:
1. Limited research: While this compound-2201 has been the subject of numerous scientific studies, there is still much that is unknown about its effects and potential therapeutic applications.
2. Safety concerns: this compound-2201 has not been approved for human use, and there are safety concerns associated with its use in lab experiments.
Future Directions
There are several future directions for research on 2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201. Some of these include:
1. Further studies on its potential therapeutic applications: While this compound-2201 has shown promise as a potential treatment for a wide range of conditions, further research is needed to fully understand its therapeutic potential.
2. Studies on its safety profile: More research is needed to fully understand the safety profile of this compound-2201, particularly in terms of its potential for addiction and abuse.
3. Studies on its mechanism of action: Further studies are needed to fully understand the mechanism of action of this compound-2201, including its effects on the endocannabinoid system and other physiological processes.
Conclusion:
This compound-2201 is a synthetic cannabinoid that has gained popularity in the research community due to its potential therapeutic applications. While much is still unknown about its effects and potential therapeutic uses, the research conducted so far suggests that it could be a valuable tool in the study of pain, inflammation, and mood regulation. Further research is needed to fully understand its safety profile and potential therapeutic applications.
Synthesis Methods
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 can be synthesized using a variety of methods, including the reaction of 2-pyridinylmethylamine with 2-chlorobenzoyl chloride, followed by reaction with methyl(methylsulfonyl)chloride. The resulting intermediate is then reacted with lithium aluminum hydride to produce this compound-2201.
Scientific Research Applications
2-[methyl(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide-2201 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. Some of the areas of research include:
1. Pain relief: this compound-2201 has been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
2. Anti-inflammatory effects: this compound-2201 has been shown to have anti-inflammatory effects, which could make it useful in the treatment of inflammatory conditions such as arthritis.
3. Neuroprotection: this compound-2201 has been shown to have neuroprotective properties, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
2-[methyl(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3S/c1-18(22(2,20)21)14-9-4-3-8-13(14)15(19)17-11-12-7-5-6-10-16-12/h3-10H,11H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHMGCFZBVCICDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1C(=O)NCC2=CC=CC=N2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.